Cas no 62013-04-1 (Dirithromycin)

Dirithromycin structure

Product name:Dirithromycin

CAS No:62013-04-1

MF:C₄₂H₇₈N₂O₁₄

MW:835.073734760284

MDL:MFCD00865041

CID:57817

PubChem ID:329825077

Dirithromycin Chemical and Physical Properties

Names and Identifiers

- Dirithromycin
- Dirithomycin
- LY-237216
- [9S(R)]-9-DEOXO-11-DEOXY-9,11-[IMINO[2-(2-METHOXY)ETHYLIDENE]OXY]ERTHROMYCIN
- LY237216
- Dirithromycin(DRM)
- 4,16-Dioxa-14-azabicyclo[11.3.1]heptadecan-5-one
- Antibiotic AS-E 136
- ASE 136
- Dirythromycin
- Dynabac
- Noriclan
- Valodin
- QE-340M
- [9S(R)]-9-Deoxo-11-deoxy-9,11-[imino[2-(2-methoxyethoxy)ethylidene]oxy]erythromycin
- 9-(4-Dimethylamino-3-hydroxy-6-methyl-oxan-2-yl)oxy-3-ethyl-2,10-dihydroxy-7-(5-hydroxy-4-methoxy-4,6-dimethyl-oxan-2-yl)o
- 9-(4-Dimethylamino-3-hydroxy-6-methyl-oxan-2-yl)oxy-3-ethyl-2,10-dihydroxy-7-(5-hydroxy-4-methoxy-4,6-dimethyl-oxan-2-yl)oxy-15-(2-methoxyethoxymethyl)-2,6,8,10,12,17-hexamethyl-4,16-dioxa-14-azabicyclo[11.3.1]heptadecan-5-one
- DSSTox_CID_28882
- DSSTox_RID_83150
- DSSTox_GSID_48956
- WLOHNSSYAXHWNR-NXPDYKKBSA-N
- Tox21_113385
- LY 237216
- SpecPlus_000868
- DIRITHROMYCIN (EP MONOGRAPH)
- KBio2_007092
- SR-05000001888-1
- MLS000028564
- MFCD00865041
- CHEBI:474014
- CCRIS 9506
- CHEMBL3039471
- Dirithromycinum
- [9S(R)]-9-Deoxo-11-deoxy-9,11-[imino[2-(2-methoxy)ethylidene]oxy]erthromycin; LY-237216
- D03865
- UNII-1801D76STL
- 1801D76STL
- BDBM59397
- BPBio1_000697
- Dirithromycin (USAN:USP:INN:BAN)
- Dirithromycin (USP/INN)
- (1S,2R,4R,5R,6S,7S,8R,11R,12R,13R,15R,17S)-5-[[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyl-2-oxanyl]oxy]-11-ethyl-4,12-dihydroxy-7-[[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-2-oxanyl]oxy]-15-(2-methoxyethoxymethyl)-2,4,6,8,12,17-hexamethyl-10
- Dirithromycine
- DIRITHROMYCIN [INN]
- CCG-39072
- (1S,2R,4R,5R,6S,7S,8R,11R,12R,13R,15R,17S)-5-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-11-ethyl-4,12-dihydroxy-7-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-tetrahydropyran-2-yl]oxy-15-(2-methoxyethoxymethyl)-2,4,6,8,12,17-hexamethyl-10,14-dioxa-16-azabicyclo[11.3.1]heptadecan-9-one
- HMS2096P15
- (1R,2R,3R,6R,7S,8S,9R,10R,12R,13S,15R,17S)-9-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-3-ethyl-2,10-dihydroxy-7-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-15-(2-methoxyethoxymethyl)-2,6,8,10,12,17-hexamethyl-4,16-dioxa-14-azabicyclo[11.3.1]heptadecan-5-one
- NCGC00178154-03
- DIRITHROMYCIN [VANDF]
- DIRITHROMYCIN [USP IMPURITY]
- (9S)-9-Deoxo-11-deoxy-9,11-(imino((1R)-2-(2-methoxyethoxy)ethylidene)oxy)erythromycin
- BSPBio_000633
- J01FA13
- DIRITHROMYCIN [MI]
- DIRITHROMYCIN [MART.]
- Erythromycin, 9-deoxo-11-deoxy-9,11-(imino(2-(2-methoxyethoxy)ethylidene)oxy)-,(9S(R))-
- cid_6473883
- KBio2_004524
- NSC-758672
- BSPBio_003299
- Diritromicina
- SPECTRUM1504144
- HMS1922D13
- SR-01000721832
- Spectrum5_000715
- CHEMBL1237072
- Erythromycin, 9-deoxo-11-deoxy-9,11-(imino(2-(2-methoxyethoxy)ethylidene)oxy)-, (9S(R))-
- A833532
- (1R,2R,3R,6R,7S,8S,9R,10R,12R,13S,15R,17S)-3-ethyl-2,10-dihydroxy-15-((2-methoxyethoxy)methyl)-2,6,8,10,12,17-hexamethyl-5-oxo-9-((3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-4,16-dioxa-14-azabicyclo(11.3.1)heptadec-7-yl 2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranoside
- DIRITHROMYCIN [EP MONOGRAPH]
- HMS2093A06
- AB00513862
- KBioSS_001956
- ASE-136
- Dynabac (TN)
- DIRITHROMYCIN (USP IMPURITY)
- SR-01000721832-3
- NS00011655
- SPBio_001809
- Spectrum3_001630
- Dirithromycine [French]
- (1S,2R,4R,5R,6S,7S,8R,11R,12R,13R,15R,17S)-5-[(2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-methyloxan-2-yl]oxy-11-ethyl-4,12-dihydroxy-7-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-15-(2-methoxyethoxymethyl)-2,4,6,8,12,17-hexamethyl-10,14-dioxa-16-azabicyclo[11.3.1]heptadecan-9-one
- DTXCID4028882
- Dirithromycinum [Latin]
- DIRITHROMYCIN (EP IMPURITY)
- AB00053192_13
- NCGC00178154-01
- AS-E 136
- Spectrum_001476
- DIRITHROMYCIN (USP-RS)
- (1S,2R,3R,6R,7S,8S,9R,10R,12R,13S,15R,17S)-9-[(2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-3-ethyl-2,10-dihydroxy-7-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-15-(2-methoxyethoxymethyl)-2,6,8,10,12,17-hexamethyl-4,16-dioxa-14-azabicyclo[11.3.1]heptadecan-5-one
- Divitross
- (1R,2R,3R,6R,7S,8S,9R,10R,12R,13S,15R,17S)-9-(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-3-ethyl-2,10-dihydroxy-7-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-15-((2-methoxyethoxy)methyl)-2,6,8,10,12,17-hexamethyl-4,16-dioxa-14-azabicyclo[11.3.1]heptadecan-5-one
- DIRITHROMYCIN [ORANGE BOOK]
- Opera_ID_1686
- MLS001074061
- DB00954
- (1S,2R,4R,5R,6S,7S,8R,11R,12R,13R,15R,17S)-5-[(2S,3R,4S,6R)-4-(dimethylamino)-6-methyl-3-oxidanyl-oxan-2-yl]oxy-11-ethyl-7-[(2R,4R,5S,6S)-4-methoxy-4,6-dimethyl-5-oxidanyl-oxan-2-yl]oxy-15-(2-methoxyethoxymethyl)-2,4,6,8,12,17-hexamethyl-4,12-bis(oxidanyl
- 62013-04-1
- NCGC00178154-02
- (1R,2R,3R,6R,7S,8S,9R,10R,12R,13S,15R,17S)-3-ethyl-2,10-dihydroxy-15-[(2-methoxyethoxy)methyl]-2,6,8,10,12,17-hexamethyl-5-oxo-9-{[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl]oxy}-4,16-dioxa-14-azabicyclo[11.3.1]heptadec-7-yl 2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranoside
- DIRITHROMYCIN (MART.)
- T72716
- GTPL12928
- SBI-0052687.P002
- KBio2_001956
- Q1989071
- Prestwick3_000557
- Diritromicina [Spanish]
- Spectrum2_001655
- DIRITHROMYCIN [USAN]
- HMS3713P15
- KBioGR_001094
- AKOS025310151
- (9S)-9-deoxo-11-deoxy-9,11-[imino[2-(2-methoxyethoxy)ethylidene]erythromycin
- Spectrum4_000597
- Dirithromycin [USAN:USP:INN:BAN]
- DI0
- KBio3_002519
- KBio1_001908
- SMR000058954
- (9S)-9-Deoxo-11-deoxy-9,11-[imino[(1R)-2-(2-methoxyethoxy)ethylidene]oxy]erythromycin
- NSC 758672
- SR-05000001888
- Dirithromycinum (Latin)
- DivK1c_006964
- (1R,2R,3R,6R,7S,8S,9R,10R,12R,13S,15R,17S)-3-ethyl-2,10-dihydroxy-15-[(2-methoxyethoxy)methyl]-2,6,8,10,12,17-hexamethyl-5-oxo-9-{[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl]oxy}-4,16-dioxa-14-azabicyclo[11.3.1]heptadecan-7-yl 2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranoside
- DIRITHROMYCIN [EP IMPURITY]
- DIRITHROMYCIN [WHO-DD]
- HMS2233M04
- DIRITHROMYCIN [USP-RS]
- BRD-K52756523-001-24-7
- MDL： MFCD00865041
- Inchi： 1S/C42H78N2O14/c1-15-29-42(10,49)37-24(4)32(43-30(56-37)21-52-17-16-50-13)22(2)19-40(8,48)36(58-39-33(45)28(44(11)12)18-23(3)53-39)25(5)34(26(6)38(47)55-29)57-31-20-41(9,51-14)35(46)27(7)54-31/h22-37,39,43,45-46,48-49H,15-21H2,1-14H3/t22-,23-,24+,25+,26-,27+,28+,29-,30-,31+,32+,33-,34+,35+,36-,37+,39+,40-,41-,42-/m1/s1
- InChI Key： WLOHNSSYAXHWNR-NXPDYKKBSA-N
- SMILES： O1[C@]([H])(C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])[H])N([H])[C@@]2([H])[C@]([H])(C([H])([H])[H])C([H])([H])[C@](C([H])([H])[H])([C@@]([H])([C@@]([H])(C([H])([H])[H])[C@@]([H])([C@@]([H])(C([H])([H])[H])C(=O)O[C@]([H])(C([H])([H])C([H])([H])[H])[C@](C([H])([H])[H])([C@]1([H])[C@@]2([H])C([H])([H])[H])O[H])O[C@@]1([H])C([H])([H])[C@](C([H])([H])[H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[H])O1)N(C([H])([H])[H])C([H])([H])[H])O[H])O[H]

Computed Properties

Exact Mass: 834.54500
Monoisotopic Mass: 834.545
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 58
Rotatable Bond Count: 12
Complexity: 1300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 20
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 196

Experimental Properties

Color/Form: crystal
Density: 1.19
Melting Point: 186.0 to 190.0 deg-C
Boiling Point: 871.8°C at 760 mmHg
Flash Point: 481 °C
Refractive Index: 1.533
PSA: 196.33000
LogP: 2.53050
Merck: 3354
pka: 9.0 in 66% aq dimethyl fluoride

Dirithromycin Security Information

Signal Word：Warning
Hazard Statement： H317
Warning Statement： P261-P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R42/43
Safety Instruction： S36
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
RTECS：JG5806477
Hazardous Material Identification：
Toxicity：LD50 in mice (g/kg): >1 s.c.; >1 orally (Maier)
Safety Term：S36
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R42/43

Dirithromycin Customs Data

HS CODE：29419000
Customs Data：

China Customs Code:
29419000

Dirithromycin Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-2877-5g	Dirithromycin	62013-04-1	≥98.0%	5g	$516.0	2022-04-27
TRC	D493000-10mg	Dirithromycin	62013-04-1		10mg	$64.00	2023-05-18
TRC	D493000-1g	Dirithromycin	62013-04-1		1g	$136.00	2023-05-18
Key Organics Ltd	AS-13253-1MG	Dirithromycin	62013-04-1	>94%	1mg	£36.00	2025-02-09
TRC	D493000-50mg	Dirithromycin	62013-04-1		50mg	$75.00	2023-05-18
Key Organics Ltd	AS-13253-5MG	Dirithromycin	62013-04-1	>94%	5mg	£42.00	2025-02-09
MedChemExpress	HY-B0643-500mg	Dirithromycin	62013-04-1	≥98.0%	500mg	￥520	2024-04-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R027984-25g	Dirithromycin	62013-04-1	98%	25g	￥749	2024-05-22
SHENG KE LU SI SHENG WU JI SHU	sc-211359-1 g	Dirithromycin,	62013-04-1		1g	￥1,542.00	2023-07-10
MedChemExpress	HY-B0643-1g	Dirithromycin	62013-04-1	≥98.0%	1g	￥800	2024-04-18

Dirithromycin Related Literature

1. Trends, challenges, and advances in optical sensing for pathogenic bacteria detection (PathoBactD)

BaljinderKaur,SantoshKumar,BrajeshKumarKaushik
2. Visual detection of cobalt(ii) ion in vitro and tissue with a new type of leaf-like molecular microcrystal†

Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
3. Structural mechanisms of enhanced mechanical property in ZrCu metallic glass at low temperatures

Ming-feiLi,Yan-huaZhou,Peng-weiWang,BabafemiMalomo,LiangYang
4. Stable superhydrophobic and superoleophilic soft porous materials for oil/water separation†

RSC Adv., 2013,3, 16469-16474
5. Synthesis and structural characterization of novel tetranuclear organotitanoxane derivatives†

María Ventura,Carmen Ramírez de Arellano,Marta E. G. Mosquera,Gerardo Jiménez,Tomás Cuenca Dalton Trans., 2011,40, 5728-5733

Related Categories

62013-04-1 (Dirithromycin) Related Products

Recommend Articles

Synthesis and Biological Activity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals

2025-06-04

Author： Kenneth Peterson

Page View：667

Score：3.5
Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals

2025-05-23

Author： Xia Ouyang

Page View：644

Score：4.7
Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals

2025-05-21

Author： Matthew Martin

Page View：632

Score：3.5
Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals

2025-05-21

Author： Douglas Perry

Page View：611
The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems

2025-05-06

Author： Yue Yu

Page View：604

Recommended suppliers

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Cas no 62013-04-1 (Dirithromycin)

Dirithromycin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dirithromycin Security Information

Dirithromycin Customs Data

China Customs Code:

Dirithromycin Pricemore >>

Dirithromycin Related Literature

Related Categories

62013-04-1 (Dirithromycin) Related Products

Recommend Articles